Cas no 6157-89-7 (5-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 6157-89-7
• MF: C₁₆H₁₃BrN₂O₃
• MW: 361.190023183823
• CID: 1629659
• PubChem ID: 2270555
• Update Time: 2025-04-21

5-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[(4-bromophenoxy)methyl]-3-(4-methoxyphenyl)-
• 5-(4-Bromo-phenoxymethyl)-3-(4-methoxy-phenyl)-[1,2,4]oxadiazole
• CBMicro_011567
• Oprea1_334569
• CB14720
• SMSF0015759
• BIM-0011585.P001
• SR-01000482861-1
• STK321236
• CCG-110822
• AKOS000640998
• DTXSID50367493
• Oprea1_234311
• 6157-89-7
• SR-01000482861

• Inchi： 1S/C16H13BrN2O3/c1-20-13-6-2-11(3-7-13)16-18-15(22-19-16)10-21-14-8-4-12(17)5-9-14/h2-9H,10H2,1H3
• InChI Key： HTIWAHIBPYWFKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1=NC(C2C=CC(=CC=2)OC)=NO1

Computed Properties

• Exact Mass: 360.01099
• Monoisotopic Mass: 360.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.38